2-{4-[(3-Amino-4-chlorophenyl)sulfonyl]-1-piperazinyl}-1-ethanol

• IUPAC Name: 2-[4-(3-amino-4-chlorophenyl)sulfonylpiperazin-1-yl]ethanol
• InChI: InChI=1S/C12H18ClN3O3S/c13-11-2-1-10(9-12(11)14)20(18,19)16-5-3-15(4-6-16)7-8-17/h1-2,9,17H,3-8,14H2
• InChI Key: DQDUYZBMKBQOFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)S(=O)(=O)C2=CC(=C(C=C2)Cl)N
• Molecular Formula: C12H18ClN3O3S
• Molecular Weight: 319.81 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “2-{4-[(3-Amino-4-chlorophenyl)sulfonyl]-1-piperazinyl}-1-ethanol”, there are general methods for the synthesis of similar compounds. For instance, the synthesis of 2-substituted chiral piperazines involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Scientific Research Applications

Kinetics and Mechanisms of Reactions

The kinetics and mechanisms of reactions involving derivatives similar to "2-{4-[(3-Amino-4-chlorophenyl)sulfonyl]-1-piperazinyl}-1-ethanol" have been studied, focusing on their interactions with alicyclic amines. These studies contribute to understanding the chemical behavior and potential applications of such compounds in synthesizing more complex molecules or in applications where their reactive properties are beneficial (Castro et al., 2001).

Synthesis and Labeling Techniques

Research on dual labeling of compounds structurally related to "this compound" with tritium and carbon-14 showcases the development of methodologies for tracing and studying the behavior of such compounds in various environments, which is crucial for their application in medical imaging, drug tracking, or material science (Santamaria et al., 1988).

Development of Heterocyclic Compounds

The compound and its derivatives serve as key intermediates in the synthesis of heterocyclic compounds, such as pyrrolidines and related heterocycles, through stereospecific rearrangements. This area of research opens up potential applications in pharmaceuticals, where heterocyclic compounds play a critical role in the development of new drugs and therapeutic agents (Back et al., 2003).

Advanced Material Synthesis

The synthesis of N-heterocycles using derivatives of "this compound" has been reported, indicating their utility in creating complex organic molecules with potential applications in material science, catalysis, and as building blocks for organic electronics or advanced polymers (Matlock et al., 2015).

Mechanism of Action

Sulfonyl Compounds

The sulfonyl group is a common functional group in organic chemistry, and it’s known to contribute to the pharmacological properties of many drugs. For example, certain sulfonyl-containing compounds have been found to exhibit antimicrobial, anti-inflammatory, and antiviral activities .

Piperazine Derivatives

Piperazine is a common structural motif in many pharmaceuticals and its derivatives have been associated with a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .